2-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]thio}acetamide

• IUPAC Name: 2-[[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C11H20N6OS/c1-5-13-8-14-9(17-11(2,3)4)16-10(15-8)19-6-7(12)18/h5-6H2,1-4H3,(H2,12,18)(H2,13,14,15,16,17)
• InChI Key: YURKEKKHJDHAMG-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=N1)SCC(=O)N)NC(C)(C)C
• Molecular Formula: C11H20N6OS
• Molecular Weight: 284.38 g/mol

Description

2-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]thio}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a white to off-white powder that is soluble in water and organic solvents. This compound belongs to the family of triazine-based compounds, which have been extensively studied in the past few decades due to their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]thio}acetamide is not fully understood. However, it has been proposed that the compound may act by inhibiting the activity of enzymes that are essential for the growth and survival of cancer cells and microorganisms.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect for anticancer agents. It has also been shown to disrupt the cell membrane of microorganisms, leading to their death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]thio}acetamide in lab experiments is its broad spectrum of activity against various cancer cell lines and microorganisms. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully evaluated before using it in vivo.

Future Directions

There are several future directions for research on 2-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]thio}acetamide. One direction is to study its potential use as an anticancer agent in vivo, as most of the studies have been conducted in vitro. Another direction is to study its mechanism of action in more detail, as this will provide insights into its potential applications in various fields. Additionally, studies can be conducted to evaluate the toxicity of this compound in vivo, which will be important for its potential use as a therapeutic agent. Finally, further studies can be conducted to evaluate the potential of this compound as a lead compound for the development of new drugs with improved activity and selectivity.

Synthesis Methods

The synthesis of 2-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]thio}acetamide involves a multi-step process that starts with the reaction of 4-tert-butylamino-6-iodo-1,3,5-triazine with potassium thioacetate in the presence of a palladium catalyst. This intermediate is then reacted with ethylamine to obtain the final product.

Scientific Research Applications

2-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]thio}acetamide has shown promising results in various scientific research fields. It has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its antimicrobial activity, as it has been shown to be effective against various bacterial and fungal strains.